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Compound of Interest

Compound Name: N-Butylbenzylamine

Cat. No.: B105509

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Butylbenzylamine structural
analogs and related compounds, focusing on their synthesis, biological activities, and the
underlying structure-activity relationships. This document is intended to serve as a valuable
resource for researchers, scientists, and professionals involved in drug discovery and
development, offering detailed experimental protocols and a summary of key quantitative data
to facilitate further investigation in this promising area of medicinal chemistry.

Core Compound: N-Butylbenzylamine

N-Butylbenzylamine is a secondary amine featuring a butyl group and a benzyl group
attached to a nitrogen atom. Its basic chemical information is summarized below.
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Property Value

Molecular Formula Ci11H17N

Molecular Weight 163.26 g/mol

CAS Number 2403-22-7

IUPAC Name N-benzylbutan-1-amine

Synonyms Benzylbutylamine, N-Benzyl-1-butanamine

Synthesis of N-Butylbenzylamine and its Analogs

The primary synthetic route for N-Butylbenzylamine and its structural analogs is reductive
amination. This versatile and widely used method involves the reaction of an aldehyde or a
ketone with a primary or secondary amine in the presence of a reducing agent.

General Reductive Amination Workflow

The general workflow for the synthesis of N-substituted benzylamines via reductive amination
is depicted below.
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» To cite this document: BenchChem. [N-Butylbenzylamine Structural Analogs and Related
Compounds: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105509#n-butylbenzylamine-structural-analogs-and-
related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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